Cas no 25550-98-5 (Phosphorous acid,diisodecyl phenyl ester)

• Product Name: Phosphorous acid,diisodecyl phenyl ester
• CAS No: 25550-98-5
• MF: C₂₆H₄₇O₃P
• MW: 438.623349428177
• CID: 260124
• PubChem ID: 16212880
• Update Time: 2025-04-19

Phosphorous acid,diisodecyl phenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid,diisodecyl phenyl ester
• DIISODECYL PHENYL PHOSPHITE
• Disodecylphenylphosphite
• PHENYL DIISODECYL PHOSPHITE
• diisodecyl phenyl phosphite(pddp)
• SCHEMBL108804
• NCGC00257265-01
• bis(8-methylnonyl) phenyl phosphite
• Phosphorous acid, diisodecyl phenyl ester
• FT-0714696
• DSSTox_RID_78600
• CHEMBL3183080
• Di-(8-methylnonyl) phosphite
• NS00007473
• EC 247-098-3
• DSSTox_CID_7877
• 25550-98-5
• Diisodecylphenyl phosphite
• DSSTox_GSID_27877
• CAS-25550-98-5
• Tox21_303526
• DTXSID20274201
• EINECS 247-098-3
• bis(8-methylnonyl)phenylphosphite
• diisodecylphenylphosphite(pddp)
• Phosphorous acid,disodecyl phenyI ester
• SXXILWLQSQDLDL-UHFFFAOYSA-N

• Inchi： 1S/C26H47O3P/c1-24(2)18-12-7-5-9-16-22-27-30(29-26-20-14-11-15-21-26)28-23-17-10-6-8-13-19-25(3)4/h11,14-15,20-21,24-25H,5-10,12-13,16-19,22-23H2,1-4H3
• InChI Key： SXXILWLQSQDLDL-UHFFFAOYSA-N
• SMILES： P(OC1C=CC=CC=1)(OCCCCCCCC(C)C)OCCCCCCCC(C)C

Computed Properties

• Exact Mass: 438.32600
• Monoisotopic Mass: 438.32628235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: liquid
• Density: 0.94 g/mL at 25 °C(lit.)
• Boiling Point: 176 °C5 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.48(lit.)
• PSA: 41.28000
• LogP: 9.31870
• Solubility: Not available

Phosphorous acid,diisodecyl phenyl ester Security Information

• WGK Germany：2
• Safety Instruction： S23-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds